N-(4-methoxyphenyl)-2-(5,6,7,8-tetrahydronaphthalen-1-ylamino)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(5,6,7,8-tetrahydronaphthalen-1-ylamino)acetamide
• InChI: InChI=1S/C19H22N2O2/c1-23-16-11-9-15(10-12-16)21-19(22)13-20-18-8-4-6-14-5-2-3-7-17(14)18/h4,6,8-12,20H,2-3,5,7,13H2,1H3,(H,21,22)
• InChI Key: UGNFPBBLBRNQFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CNC2=CC=CC3=C2CCCC3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-(4-methoxyphenyl)-2-(5,6,7,8-tetrahydronaphthalen-1-ylamino)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as MTNA, and it has been found to have a range of interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of MTNA involves its binding to the dopamine D2 receptor, which leads to activation of downstream signaling pathways. This activation can result in a range of biochemical and physiological effects, including changes in neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
MTNA has been found to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and regulation of gene expression. These effects make MTNA a valuable tool for studying the role of dopamine in the brain, as well as for investigating the potential therapeutic applications of dopamine receptor agonists.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTNA in lab experiments is its specificity for the dopamine D2 receptor, which allows for selective activation of this receptor without affecting other neurotransmitter systems. However, one limitation of using MTNA is its relatively low potency compared to other dopamine receptor agonists, which can make it more difficult to achieve desired effects in some experiments.

Future Directions

There are a range of future directions for research involving MTNA, including investigating its potential therapeutic applications in neurological and psychiatric disorders, exploring its effects on other neurotransmitter systems, and developing more potent analogs for use in lab experiments. Additionally, further studies are needed to fully understand the mechanism of action of MTNA and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of MTNA involves a multi-step process that begins with the reaction of 5,6,7,8-tetrahydronaphthalen-1-amine with 4-methoxybenzoyl chloride. This reaction produces an intermediate compound, which is then reacted with acetic anhydride to form the final product, N-(4-methoxyphenyl)-2-(5,6,7,8-tetrahydronaphthalen-1-ylamino)acetamide.

Scientific Research Applications

MTNA has been studied for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and drug discovery. In particular, MTNA has been found to have activity as a dopamine D2 receptor agonist, which makes it a valuable tool for studying the role of dopamine in the brain.